Cas no 221654-65-5 (2-Benzothiazolamine,6-fluoro-N-methyl-)

2-Benzothiazolamine,6-fluoro-N-methyl- is a synthetic organic compound with notable structural features. This compound is highly valued for its potential applications in medicinal chemistry, particularly in the synthesis of novel pharmaceuticals. Its unique 6-fluoro-N-methyl group confers distinct reactivity and selectivity, making it a valuable intermediate in drug development. The compound's stability and ease of handling contribute to its appeal in research and development settings.

2-Benzothiazolamine,6-fluoro-N-methyl- structure

221654-65-5 structure

Product Name:2-Benzothiazolamine,6-fluoro-N-methyl-

CAS No:221654-65-5

MF:C₈H₇FN₂S

MW:182.217983484268

CID:244284

Update Time:2025-07-15

2-Benzothiazolamine,6-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Benzothiazolamine,6-fluoro-N-methyl-
- (6-Fluoro-2-benzothiazolyl)methylamine
- 2-Benzothiazolamine,6-fluoro-N-methyl-(9CI)
- Inchi： 1S/C8H7FN2S/c1-10-8-11-6-3-2-5(9)4-7(6)12-8/h2-4H,1H3,(H,10,11)
- InChI Key： OGBOCBCKIXFUPO-UHFFFAOYSA-N
- SMILES： S1C2=CC(F)=CC=C2N=C1NC

Computed Properties

Exact Mass: 182.03151
Monoisotopic Mass: 182.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.2A^2

Experimental Properties

PSA: 24.92

2-Benzothiazolamine,6-fluoro-N-methyl- Pricemore >>

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